Cas no 51072-30-1 (1-chloro-4-(4-chlorophenyl)sulfonylsulfanylsulfonylbenzene)

1-chloro-4-(4-chlorophenyl)sulfonylsulfanylsulfonylbenzene structure
51072-30-1 structure
Product Name:1-chloro-4-(4-chlorophenyl)sulfonylsulfanylsulfonylbenzene
CAS No:51072-30-1
MF:C12H8Cl2O4S3
MW:383.290517807007
CID:1571693
PubChem ID:257590
Update Time:2025-04-21

1-chloro-4-(4-chlorophenyl)sulfonylsulfanylsulfonylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-4-(4-chlorophenyl)sulfonylsulfanylsulfonylbenzene
    • NSC85741
    • 1-chloro-4-(4-chlorophenyl)sulfonylsulfanylsulfonyl-benzene
    • AC1L5X3W
    • AC1Q3O4Z
    • NCIOpen2_009566
    • CTK4J3584
    • AR-1C2384
    • NSC 85741
    • NSC-85741
    • NSC85741; 1-chloro-4-(4-chlorophenyl)sulfonylsulfanylsulfonyl-benzene; AC1L5X3W; AC1Q3O4Z; NCIOpen2_009566; CTK4J3584; AR-1C2384; NSC 85741; NSC-85741;
    • DTXSID90199078
    • 51072-30-1
    • Inchi: 1S/C12H8Cl2O4S3/c13-9-1-5-11(6-2-9)20(15,16)19-21(17,18)12-7-3-10(14)4-8-12/h1-8H
    • InChI Key: IHHNCOFRZJJNIH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)S(=O)(=O)SS(C1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

  • Exact Mass: 381.89634
  • Monoisotopic Mass: 381.8961776g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 68.28
  • LogP: 5.96580

1-chloro-4-(4-chlorophenyl)sulfonylsulfanylsulfonylbenzene Related Literature

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